Cas no 941971-51-3 (N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide
• CAS No: 941971-51-3
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5502845
• PubChem ID: 18586910
• Update Time: 2025-06-03

N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(4-(methylsulfonyl)phenyl)acetamide
• AKOS024470924
• N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-(4-methanesulfonylphenyl)acetamide
• F2829-0077
• 941971-51-3
• VU0501656-1
• N-[2-(1H-benzimidazol-2-yl)phenyl]-2-(4-methylsulfonylphenyl)acetamide
• N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide

• Inchi： 1S/C22H19N3O3S/c1-29(27,28)16-12-10-15(11-13-16)14-21(26)23-18-7-3-2-6-17(18)22-24-19-8-4-5-9-20(19)25-22/h2-13H,14H2,1H3,(H,23,26)(H,24,25)
• InChI Key： HMXFTXFHVLCVCH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(NC1=CC=CC=C1C1=NC2C=CC=CC=2N1)=O)(=O)=O

Computed Properties

• Exact Mass: 405.11471265g/mol
• Monoisotopic Mass: 405.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide

Compound CAS No. 941971-51-3: N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide

The compound with CAS No. 941971-51-3, known as N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including the benzodiazole moiety, methanesulfonyl group, and acetamide linkage, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the significance of benzodiazole derivatives in drug discovery, particularly in the development of anticancer agents and enzyme inhibitors. The presence of the benzodiazole ring in this compound suggests potential biological activity, as such structures are known to exhibit strong binding affinities to various protein targets. Additionally, the methanesulfonyl group attached to the phenyl ring enhances the molecule's stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production of this compound. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical synthesis.

In terms of applications, N-2-(1H-1,3-benzodiazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide has shown potential in the field of medicinal chemistry. Its structure suggests that it could serve as a lead compound for developing novel therapeutics targeting specific diseases, such as cancer or neurodegenerative disorders. Furthermore, its ability to act as an intermediate in more complex molecular constructions makes it valuable in synthetic organic chemistry.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular geometry, electronic properties, and stereochemistry, which are crucial for understanding its behavior in different chemical environments.

Looking ahead, ongoing research into benzodiazole-containing compounds is expected to uncover new functionalities and applications for this class of molecules. The integration of computational chemistry tools with experimental studies will likely accelerate the discovery process, enabling scientists to design even more sophisticated derivatives with enhanced properties.

In conclusion, the compound with CAS No. 941971-51-3 represents a significant advancement in the field of organic synthesis and drug development. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future scientific endeavors aimed at addressing complex biomedical challenges.